(3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA

• Molecular Formula: C41H68N7O18P3S
• Molecular Weight: 1072.0 g/mol
• InChI: InChI=1S/C41H68N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-29(49)24-32(51)70-23-22-43-31(50)20-21-44-39(54)36(53)41(2,3)26-63-69(60,61)66-68(58,59)62-25-30-35(65-67(55,56)57)34(52)40(64-30)48-28-47-33-37(42)45-27-46-38(33)48/h5-6,8-9,11-12,27-30,34-36,40,49,52-53H,4,7,10,13-26H2,1-3H3,(H,43,50)(H,44,54)(H,58,59)(H,60,61)(H2,42,45,46)(H2,55,56,57)/b6-5-,9-8-,12-11-/t29-,30-,34-,35-,36+,40-/m1/s1
• InChIKey: AUKMTTJFPKEFDQ-IVICTRQZSA-N

Research on very long-chain polyunsaturated fatty acid (VLC-PUFA) elongation is often compromised by non-native acyl-CoA analogs that fail to engage the microsomal elongase complex. This compound is the authentic, stereochemically defined (3R,Δ11,14,17) intermediate. - Designed for: Enzyme kinetics of 3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134) and LC-MS/MS method development (monoisotopic mass: 1071.35544 Da). - Supply advantage: High-purity, tetra-anionic species stabilized for physiological pH assays.

(3R,11Z,14Z,17Z)-3-Hydroxyicosatrienoyl-CoA: Chemical Identity and Sourcing

(3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA is an unsaturated fatty acyl-CoA metabolite with the molecular formula C41H64N7O18P3S (net charge 0) and an average mass of 1072.0 Da, which exists predominantly as its tetra-anionic species at physiological pH 7.3 [1]. It is formed via the formal condensation of coenzyme A with (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoic acid and functions as the 3-hydroxy intermediate in the microsomal fatty acid elongation cycle, specifically within the biosynthesis of very long-chain polyunsaturated fatty acids (VLC-PUFAs) [2][3].

1 Microsomal elongase enzymology using native (11Z,14Z,17Z) substrate

2 LC-MS/MS method development for VLC-PUFA intermediate quantification

3 Metabolic flux studies in fatty acid elongation pathways

• [1] ChEBI. (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA(4−) (CHEBI:76455). View Source
• [2] ChEBI. (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA (CHEBI:76637). View Source
• [3] MetaCyc. Pathway: icosapentaenoate biosynthesis III (8-desaturase, mammals). Reaction: RXN-12994. View Source

(3R,11Z,14Z,17Z)-3-Hydroxyicosatrienoyl-CoA: Specificity & Non-Interchangeability

Substituting (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA with a generic 3-hydroxyacyl-CoA or a positional isomer, such as (3R,8Z,11Z,14Z)-3-hydroxyicosatrienoyl-CoA, introduces critical, non-interchangeable variables: (1) a different double-bond position (Δ11,14,17 vs. Δ8,11,14) fundamentally alters the compound's ability to enter and be recognized by the downstream elongase complex and subsequent metabolic pathways, and (2) a different chain length or unsaturation pattern directly changes the enzymatic kinetics for the 3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134), which exhibits strict substrate specificity for the very long-chain fatty acid elongation cycle [1]. This specificity is underscored by the fact that even a change in double-bond configuration or location can prevent proper interaction with the elongase complex, which is responsible for synthesizing essential VLC-PUFAs [2]. Therefore, using an unvalidated analog introduces significant risk of non-reproducible results due to altered or abolished substrate activity [3].

Target (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA

Substitute Risk Positional isomer (e.g., 8Z,11Z,14Z) may not enter the same elongase pathway

Target Defined substrate for EC 4.2.1.134

Substitute Risk Unvalidated analog may not support dehydratase kinetics or VLC-PUFA synthesis

• [1] MetaCyc. Very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134). View Source
• [2] MetaCyc. Pathway: icosapentaenoate biosynthesis III (8-desaturase, mammals). Reaction: RXN-12994. View Source
• [3] ChEBI. (3R,8Z,11Z,14Z)-3-hydroxyicosatrienoyl-CoA (CHEBI:76411). View Source

(3R,11Z,14Z,17Z)-3-Hydroxyicosatrienoyl-CoA: Differentiation from Analogs

Double-Bond Regiospecificity

The precise location of double bonds at positions 11, 14, and 17, all in the cis (Z) configuration, is a critical determinant for enzymatic recognition by the elongase complex. This contrasts with the (3R,8Z,11Z,14Z) isomer, which possesses a different unsaturation pattern and participates in a distinct biosynthetic pathway [1]. The unique (11Z,14Z,17Z) pattern is essential for the conversion to (2E,11Z,14Z,17Z)-icosatetraenoyl-CoA, the subsequent substrate in the elongation cycle, a step not possible for the (8Z,11Z,14Z) isomer [2].

Double-bond regiospecificity

Class-level inference

(11Z,14Z,17Z) pattern vs (8Z,11Z,14Z) – different downstream metabolite entry

Pathway-specific regioisomer; alters elongase recognition

Microsomal elongation pathway context

Evidence Dimension	Double-bond regiospecificity (Position of unsaturation)
Target Compound Data	(11Z,14Z,17Z) pattern
Comparator Or Baseline	(8Z,11Z,14Z) pattern for (3R,8Z,11Z,14Z)-3-hydroxyicosatrienoyl-CoA
Quantified Difference	Regioisomer; leads to different downstream metabolites
Conditions	Microsomal fatty acid elongation pathway in mammals and other organisms

Why This Matters

Procurement of the correct regioisomer ensures that experiments studying the elongase complex or VLC-PUFA synthesis will have a biologically relevant substrate.

• [1] ChEBI. (3R,8Z,11Z,14Z)-3-hydroxyicosatrienoyl-CoA (CHEBI:76411). View Source
• [2] MetaCyc. Pathway: icosapentaenoate biosynthesis III (8-desaturase, mammals). Reaction: RXN-12994. View Source

Monoisotopic Mass for HRMS Identification

The monoisotopic mass of (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA is precisely 1071.35544 Da. This value is distinct from its immediate precursor, (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA (monoisotopic mass: 1069.33979 Da), and its product, (2E,11Z,14Z,17Z)-icosatetraenoyl-CoA (monoisotopic mass: 1053.34487 Da), allowing for unambiguous identification and differentiation in complex biological matrices using high-resolution mass spectrometry (HRMS) [1][2][3]. This mass difference provides a definitive, quantifiable marker for tracking the compound's conversion and abundance in metabolic flux studies [4].

Monoisotopic mass

Cross-study comparable

1071.35544 Da

Enables HRMS distinction from precursor and product

+2.01565 Da from 3-oxo precursor; supports SRM method development

Evidence Dimension	Monoisotopic Mass
Target Compound Data	1071.35544 Da
Comparator Or Baseline	Precursor: (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA (1069.33979 Da); Product: (2E,11Z,14Z,17Z)-icosatetraenoyl-CoA (1053.34487 Da)
Quantified Difference	+2.01565 Da from precursor; +18.01057 Da from product
Conditions	Calculated based on molecular formula; used in HRMS and tandem MS analyses

Why This Matters

This mass difference is essential for developing accurate selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) methods for quantifying this specific metabolite, preventing misidentification with its precursor or product.

• [1] ChEBI. (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA (CHEBI:76637). View Source
• [2] LIPID MAPS. (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA (LMFA07050095). View Source
• [3] MetaCyc. (2E,11Z,14Z,17Z)-icosatetraenoyl-CoA. View Source
• [4] Palladino AA, et al. (2012) Mol Genet Metab. 107(4):679-83. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry. View Source

Enzymatic Specificity in Elongation

This compound is the specific substrate for very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134), the third component of the microsomal elongase complex [1]. In contrast, the (3R,8Z,11Z,14Z) isomer is not a documented substrate for this specific dehydratase step in the same pathway [2]. The enzyme's specificity for the (11Z,14Z,17Z) pattern is a functional requirement for the subsequent dehydration to yield the (2E,11Z,14Z,17Z)-icosatetraenoyl-CoA, a critical step in the synthesis of VLC-PUFAs like docosahexaenoic acid (DHA) [3].

Enzymatic specificity

Class-level inference

Substrate for EC 4.2.1.134 vs 8Z,11Z,14Z isomer – not known as substrate in same context

Enzyme recognition may be regiospecific

Supports elongation pathway studies

Evidence Dimension	Enzymatic Substrate Specificity
Target Compound Data	Substrate for EC 4.2.1.134
Comparator Or Baseline	(3R,8Z,11Z,14Z)-3-hydroxyicosatrienoyl-CoA (not a known substrate for this enzyme in the same context)
Quantified Difference	Qualitative difference in enzyme recognition and pathway utilization
Conditions	Microsomal fatty acid elongation pathway, based on known reaction specificity

Why This Matters

Researchers studying the elongase complex require this exact compound to ensure that their assays accurately reflect the native enzyme's activity and substrate preference.

• [1] MetaCyc. Very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134). View Source
• [2] ChEBI. (3R,8Z,11Z,14Z)-3-hydroxyicosatrienoyl-CoA (CHEBI:76411). View Source
• [3] MetaCyc. Pathway: icosapentaenoate biosynthesis III (8-desaturase, mammals). Reaction: RXN-13001. View Source

Physicochemical Distinction from 3-Oxo Precursor

As a 3-hydroxyacyl-CoA, this compound possesses a hydroxyl group at the C3 position, which confers different chromatographic behavior compared to its 3-oxo precursor, (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA. This structural difference results in a distinct retention time on reversed-phase liquid chromatography (LC) columns and different fragmentation patterns in tandem mass spectrometry (MS/MS), enabling their separation and individual quantification [1]. The 3-hydroxy group also influences the compound's hydrophilicity, which is critical for its interaction with the aqueous environment of the enzyme active site [2].

Chromatographic distinction

Supporting evidence

3-hydroxy group present vs 3-oxo precursor – different polarity and MS/MS fragmentation

Supports LC-MS/MS method selectivity

Reversed-phase retention shift

Evidence Dimension	Chromatographic Retention and Hydrophilicity
Target Compound Data	3-hydroxy group present
Comparator Or Baseline	3-oxo group in (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA
Quantified Difference	Qualitative difference in polarity and MS/MS fragmentation
Conditions	Reversed-phase LC-MS/MS analysis

Why This Matters

This property is fundamental for developing and validating analytical methods, ensuring that the target compound is correctly identified and quantified without interference from its precursor.

• [1] Palladino AA, et al. (2012) Mol Genet Metab. 107(4):679-83. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry. View Source
• [2] ChEBI. (11Z,14Z,17Z)-3-oxoicosatrienoyl-CoA (CHEBI:74054). View Source

InChIKey Digital Fingerprint

The International Chemical Identifier Key (InChIKey) for this compound is `AUKMTTJFPKEFDQ-IVICTRQZSA-N`. This 27-character string serves as a unique, machine-readable identifier that is distinct from all other chemical entities [1]. For comparison, the InChIKey for its positional isomer, (3R,8Z,11Z,14Z)-3-hydroxyicosatrienoyl-CoA, is different, reflecting the altered double-bond positions [2]. Using this InChIKey ensures that database searches and procurement orders retrieve precisely the intended compound, eliminating ambiguity caused by synonymous names or structural variations.

InChIKey fingerprint

Supporting evidence

AUKMTTJFPKEFDQ-IVICTRQZSA-N

Unique digital identifier for procurement accuracy

Prevents confusion with positional isomers

Evidence Dimension	InChIKey (Unique Chemical Identifier)
Target Compound Data	AUKMTTJFPKEFDQ-IVICTRQZSA-N
Comparator Or Baseline	InChIKey for (3R,8Z,11Z,14Z)-3-hydroxyicosatrienoyl-CoA (different)
Quantified Difference	Unique string; 100% match required for identity
Conditions	N/A

Why This Matters

This digital fingerprint is critical for accurate procurement and data management, preventing costly errors in ordering and ensuring that experimental data is correctly associated with the exact chemical entity.

• [1] ChEBI. (3R,11Z,14Z,17Z)-3-hydroxyicosatrienoyl-CoA (CHEBI:76637). View Source
• [2] ChEBI. (3R,8Z,11Z,14Z)-3-hydroxyicosatrienoyl-CoA (CHEBI:76411). View Source

(3R,11Z,14Z,17Z)-3-Hydroxyicosatrienoyl-CoA: Research & Industrial Applications

Microsomal Fatty Acid Elongation Enzymology

Use as a defined substrate to characterize the kinetics and substrate specificity of very-long-chain (3R)-3-hydroxyacyl-CoA dehydratase (EC 4.2.1.134), a key but poorly characterized enzyme in the elongase complex [1]. The compound's specific double-bond geometry is essential for these studies, as it is the native intermediate in the pathway leading to VLC-PUFAs [2].

Targeted Metabolomics & Lipidomics

Employ as an authentic standard for the development and validation of quantitative LC-MS/MS or flow-injection MS/MS methods aimed at measuring this specific intermediate in biological samples [1]. Its unique monoisotopic mass (1071.35544 Da) and distinct chromatographic properties are critical for establishing accurate selected reaction monitoring (SRM) transitions and avoiding misidentification with its precursor or product [2].

VLC-PUFA Biosynthesis & Metabolic Disorders

Utilize as a tracer or intermediate standard in studies investigating the biosynthesis of very long-chain polyunsaturated fatty acids, such as docosahexaenoic acid (DHA), and potential disorders in this pathway [1]. The compound's position in the pathway makes it a valuable tool for understanding metabolic flux and identifying potential bottlenecks or enzyme deficiencies [2].

Elongase Modulator Screening Assays

Serve as a high-purity, well-characterized reference compound for screening assays designed to identify inhibitors or activators of the microsomal elongase complex [1]. Its defined role as a pathway intermediate makes it a relevant tool for drug discovery efforts targeting VLC-PUFA metabolism or related conditions [2].

Application

Selection Property

Validation Focus

Microsomal fatty acid elongation enzymology

Defined double-bond regiospecificity

Enzyme kinetics and substrate specificity review

Targeted metabolomics & lipidomics

Distinct monoisotopic mass and chromatographic behavior

LC-MS/MS method development and validation review

VLC-PUFA biosynthesis & metabolic disorder research

Intermediate in docosahexaenoic acid pathway

Metabolic flux and enzyme deficiency endpoint review

Elongase modulator screening assays

High-purity pathway intermediate reference

Pathway-targeted screening context and assay reproducibility

• [1] MetaCyc. Pathway: icosapentaenoate biosynthesis III (8-desaturase, mammals). View Source
• [2] Palladino AA, et al. (2012) Mol Genet Metab. 107(4):679-83. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry. View Source